Cas no 302911-97-3 (2,5-bis(trifluoromethyl)phenylmethanol)

2,5-bis(trifluoromethyl)phenylmethanol Properties

Names and Identifiers

• Benzenemethanol,2,5-bis(trifluoromethyl)-
• 2,5-Bis(Trifluoromethyl)Benzyl Alcohol
• [2,5-bis(trifluoromethyl)phenyl]methanol
• 2,5-bis(trifluoromethyl)phenylmethanol
• 2,5-Bis(trifluoromethyl)benzyl alcohol
• 302911-97-3
• CS-W014131
• DTXSID30372262
• EN300-11742910
• Z2049920814
• A820296
• (2,5-Bis(trifluoromethyl)phenyl)methanol
• 5-METHOXY-3-METHYLPHTHALICACID
• J-017866
• MFCD00799484
• Benzenemethanol, 2,5-bis(trifluoromethyl)-
• FT-0644375
• 2,5-bis-trifluoromethylbenzyl alcohol
• E77035
• SCHEMBL2000882
• AKOS005257868
• DB-047744
• +Expand

• MDL： MFCD00799484
• InChIKey： IFJMDKFBPFFXPC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6F6O/c10-8(11,12)6-1-2-7(9(13,14)15)5(3-6)4-16/h1-3,16H,4H2
• SMILES： C1=C(C=C(CO)C(=C1)C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 244.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 244.032
• Heavy Atom Count: 16
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 3.21650
• PSA: 20.23000
• Refractive Index: 1.415
• Boiling Point: 196.3°Cat760mmHg
• Melting Point: 34-36 °C(lit.)
• Flash Point: 93 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.433